Cas no 93003-21-5 (Benzeneethanol, 4-[(2-amino-6-chloro-4-pyrimidinyl)amino]-)

• Product Name: Benzeneethanol, 4-[(2-amino-6-chloro-4-pyrimidinyl)amino]-
• CAS No: 93003-21-5
• MF: C₁₂H₁₃ClN₄O
• MW: 264.710820913315
• CID: 819195
• PubChem ID: 240838
• Update Time: 2025-04-19

Benzeneethanol, 4-[(2-amino-6-chloro-4-pyrimidinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 4-[(2-amino-6-chloro-4-pyrimidinyl)amino]-
• 2-[4-[(2-amino-6-chloropyrimidin-4-yl)amino]phenyl]ethanol
• NSC47625
• 2-{4-[(2-Amino-6-chloropyrimidin-4-yl)amino]phenyl}ethan-1-ol
• DTXSID10286792
• 93003-21-5
• 2-(4-((2-Amino-6-chloropyrimidin-4-yl)amino)phenyl)ethanol
• NSC-47625

• Inchi： 1S/C12H13ClN4O/c13-10-7-11(17-12(14)16-10)15-9-3-1-8(2-4-9)5-6-18/h1-4,7,18H,5-6H2,(H3,14,15,16,17)
• InChI Key： HZLDUIHOWXNNNB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(N)=N1)NC1C=CC(=CC=1)CCO

Computed Properties

• Exact Mass: 264.07800
• Monoisotopic Mass: 264.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 84.06000
• LogP: 2.64480